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Compound of Interest

Compound Name: 3-Bromo-9-phenylcarbazole

Cat. No.: B073726

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Bromo-9-phenylcarbazole is a key intermediate in the synthesis of advanced organic
materials and pharmaceutical compounds. Its thermal stability and melting point are critical
parameters that influence its application, processing, and storage. This technical guide
provides a comprehensive overview of the available data on the melting point of 3-Bromo-9-
phenylcarbazole and outlines the standard methodologies for determining its thermal stability.

Physicochemical Properties
Melting Point

The reported melting point of 3-Bromo-9-phenylcarbazole exhibits some variability across
different suppliers and databases. This variation may be attributed to the purity of the material
and the analytical method employed. A summary of the reported melting points is presented in
Table 1.
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Melting Point (°C) Source

7781 Chem-Impex, Tokyo Chemical Industry Co., Ltd.
[1](2]

97 - 98 Thermo Scientific Alfa Aesar[3]

98 ECHEMI[4][5]

Table 1. Reported Melting Points of 3-Bromo-9-phenylcarbazole

Thermal Stability

While specific thermogravimetric analysis (TGA) data for 3-Bromo-9-phenylcarbazole is not
readily available in the public domain, the thermal stability of carbazole derivatives has been a
subject of investigation, particularly in the context of materials science for applications like
organic light-emitting diodes (OLEDs). Generally, carbazole-based structures are known for
their high thermal stability. The thermal decomposition of brominated carbazole derivatives at
elevated temperatures can proceed through the cleavage of the carbon-bromine and nitrogen-
carbon bonds.

To ascertain the precise thermal decomposition profile of 3-Bromo-9-phenylcarbazole,
Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) are the
recommended analytical techniques.

Experimental Protocols

The following sections detail the standard experimental methodologies for determining the
melting point and thermal stability of organic compounds like 3-Bromo-9-phenylcarbazole.

Melting Point Determination

The melting point is a fundamental physical property used to identify and assess the purity of a
crystalline solid.

Methodology: Capillary Melting Point
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o Sample Preparation: A small amount of finely powdered, dry 3-Bromo-9-phenylcarbazole is
packed into a capillary tube to a height of 2-3 mm.

e Instrumentation: A calibrated digital melting point apparatus is used.

e Procedure: The capillary tube is placed in the heating block of the apparatus. The
temperature is ramped up at a controlled rate (e.g., 1-2 °C/min) near the expected melting
point.

o Data Recording: The temperature at which the first drop of liquid appears (onset) and the
temperature at which the entire sample becomes a clear liquid (clear point) are recorded as
the melting range.

Thermal Stability Analysis

TGA measures the change in mass of a sample as a function of temperature in a controlled
atmosphere. It is used to determine the decomposition temperature and to study the thermal
degradation profile.

Methodology:
 Instrumentation: A standard thermogravimetric analyzer is utilized.

o Sample Preparation: 5-10 mg of 3-Bromo-9-phenylcarbazole is accurately weighed and
placed in an inert sample pan (e.g., alumina or platinum).

o Atmosphere: The analysis is conducted under a continuous flow of an inert gas, typically
nitrogen, at a flow rate of 20-50 mL/min to prevent oxidative degradation.[6]

o Temperature Program: The sample is heated from ambient temperature to a final
temperature (e.g., 600-800 °C) at a constant heating rate, typically 10 °C/min.[6]

o Data Analysis: The decomposition temperature (Td) is often determined as the temperature
at which a 5% weight loss of the sample is observed.[6] The resulting TGA curve plots the
percentage of weight loss against temperature.

DSC is a thermoanalytical technique in which the difference in the amount of heat required to
increase the temperature of a sample and a reference is measured as a function of
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temperature. It is used to determine the melting temperature (Tm) and can also provide
information on other thermal transitions.

Methodology:

Instrumentation: A standard differential scanning calorimeter is used.

o Sample Preparation: 3-5 mg of the sample is hermetically sealed in an aluminum pan. An
empty sealed pan is used as a reference.[6]

o Atmosphere: The analysis is carried out under a continuous flow of an inert gas, such as
nitrogen.[6]

o Temperature Program: The sample is typically subjected to a heat-cool-heat cycle to erase
any prior thermal history.

o First Heating Scan: The sample is heated from room temperature to a temperature above
its melting point at a heating rate of 10 °C/min.[6]

o Cooling Scan: The sample is then cooled at a controlled rate.
o Second Heating Scan: A second heating scan is performed at the same heating rate.[6]

» Data Analysis: The melting temperature is determined from the peak of the endothermic
transition in the heat flow curve from the second heating scan.

Workflow for Thermal Property Analysis

The following diagram illustrates the logical workflow for the comprehensive thermal analysis of
3-Bromo-9-phenylcarbazole.
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Caption: Workflow for Determining Thermal Properties.

Conclusion

The melting point of 3-Bromo-9-phenylcarbazole is reported in the range of 77-98 °C. For
definitive thermal stability data, experimental determination using TGA and DSC is essential.
The protocols outlined in this guide provide a robust framework for researchers and scientists
to accurately characterize the thermal properties of this important chemical compound,
ensuring its effective use in research, development, and manufacturing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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